1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride

• CAS No.: 2742657-35-6
• Molecular Formula: C9H16Cl2N2O
• Molecular Weight: 239.1

Description

1-(2-Methoxyphenyl)ethane-1,2-diamine dihydrochloride is an organic compound with the molecular formula C9H14N2O·2HCl. It is a diamine derivative characterized by the presence of a methoxy group attached to a phenyl ring, which is further connected to an ethane backbone bearing two amine groups.

Preparation Methods

The synthesis of 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride typically involves the reaction of 2-methoxybenzyl chloride with ethylenediamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol, and requires heating to facilitate the formation of the desired product. The resulting compound is then purified and converted to its dihydrochloride salt form by treatment with hydrochloric acid .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

1-(2-Methoxyphenyl)ethane-1,2-diamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding imines or amides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of secondary amines.

Substitution: The amine groups in the compound can participate in nucleophilic substitution reactions with electrophiles, such as alkyl halides, to form substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and specific solvents to optimize reaction rates and yields. Major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

1-(2-Methoxyphenyl)ethane-1,2-diamine dihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of dyes and pigments

Mechanism of Action

The mechanism of action of 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s amine groups can form hydrogen bonds or ionic interactions with these targets, leading to changes in their activity or function. This can result in various biological effects, depending on the specific pathways involved .

Comparison with Similar Compounds

1-(2-Methoxyphenyl)ethane-1,2-diamine dihydrochloride can be compared with other similar compounds, such as:

Ethylenediamine: A simpler diamine with two amine groups attached to an ethane backbone.

1,2-Diaminopropane: A chiral analog of ethylenediamine with an additional methyl group, which can introduce stereochemical considerations in its reactions.

1,2-Diaminocyclohexane: Another chiral analog with a cyclohexane ring, offering different steric and electronic properties compared to this compound.